Cas no 51728-11-1 (1,3-Dioxane-5,5-dimethanol, 2-ethyl-)

1,3-Dioxane-5,5-dimethanol, 2-ethyl- structure
51728-11-1 structure
Product Name:1,3-Dioxane-5,5-dimethanol, 2-ethyl-
CAS No:51728-11-1
MF:C8H16O4
MW:176.210243225098
CID:361575
PubChem ID:71366017
Update Time:2025-04-19

1,3-Dioxane-5,5-dimethanol, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-5,5-dimethanol, 2-ethyl-
    • [2-ethyl-5-(hydroxymethyl)-1,3-dioxan-5-yl]methanol
    • (2-Ethyl-1,3-dioxane-5,5-diyl)dimethanol
    • DTXSID70789395
    • SCHEMBL13358803
    • 51728-11-1
    • Inchi: 1S/C8H16O4/c1-2-7-11-5-8(3-9,4-10)6-12-7/h7,9-10H,2-6H2,1H3
    • InChI Key: ZMWQMJOWYDEOPN-UHFFFAOYSA-N
    • SMILES: O1C(CC)OCC(CO)(CO)C1

Computed Properties

  • Exact Mass: 176.10488
  • Monoisotopic Mass: 176.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92
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